Cas no 81697-99-6 (1H-Pyrrole-2,3,5-tricarboxaldehyde)
81697-99-6 structure
Product Name:1H-Pyrrole-2,3,5-tricarboxaldehyde
CAS No:81697-99-6
MF:C7H5NO3
MW:151.119501829147
CID:708167
PubChem ID:12914964
Update Time:2025-04-19
1H-Pyrrole-2,3,5-tricarboxaldehyde Chemical and Physical Properties
Names and Identifiers
-
- 1H-Pyrrole-2,3,5-tricarboxaldehyde
- 1H-pyrrole-2,3,5-tricarbaldehyde
- 1H-Pyrrole-2,3,5-tricarboxaldehyde (9CI)
- DTXSID20512852
- 81697-99-6
-
- Inchi: 1S/C7H5NO3/c9-2-5-1-6(3-10)8-7(5)4-11/h1-4,8H
- InChI Key: VUXRQLMUKQMWRO-UHFFFAOYSA-N
- SMILES: O=CC1=C(C=O)C=C(C=O)N1
Computed Properties
- Exact Mass: 151.026943022g/mol
- Monoisotopic Mass: 151.026943022g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 3
- Complexity: 181
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.2
- Topological Polar Surface Area: 67Ų
1H-Pyrrole-2,3,5-tricarboxaldehyde Related Literature
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
4. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
81697-99-6 (1H-Pyrrole-2,3,5-tricarboxaldehyde) Related Products
- 2199-62-4(1H-Pyrrole-3-carboxaldehyde, 2,4-dimethyl-)
- 2199-58-8(3,5-Dimethyl-1H-pyrrole-2-carbaldehyde)
- 2199-63-5(2,5-Dimethyl-1H-pyrrole-3-carbaldehyde)
- 17619-39-5(2-methyl-1H-Pyrrole-3-carboxaldehyde)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
Recommended suppliers
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
Gold Member
CN Supplier
Bulk
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
CN Supplier
Reagent
Hebei Liye chemical Co.,Ltd
Gold Member
CN Supplier
Bulk